Cas no 1311279-07-8 (1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea)

• Product Name: 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea
• CAS No: 1311279-07-8
• MF: C₁₆H₁₂F₃N₅O₂
• MW: 363.293992996216
• MDL: MFCD19981147
• CID: 4693703
• Update Time: 2025-06-14

1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3-[5'-(5''-(trifluoromethyl)pyridin-2''-yl)-[1',2',4']oxadiazol-3'-ylmethyl]urea
• 1-Phenyl-3-[5'-(5''-(trifluoromethyl)pyridin-2''-yl)--[1',2',4']oxadiazol-3'-ylmethyl]urea
• 1-Phenyl-3-[5'-(5''-(trifluoromethyl)pyridin-2''-yl)- -[1',2',4']oxadiazol-3'-ylmethyl]urea
• 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea

• MDL： MFCD19981147
• Inchi： 1S/C16H12F3N5O2/c17-16(18,19)10-6-7-12(20-8-10)14-23-13(24-26-14)9-21-15(25)22-11-4-2-1-3-5-11/h1-8H,9H2,(H2,21,22,25)
• InChI Key： KFVYFDKDFXNFRZ-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)C1=NC(CNC(NC2C=CC=CC=2)=O)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 473
• Topological Polar Surface Area: 92.9

Additional information on 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea

Research Brief on 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea (CAS: 1311279-07-8)

1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea (CAS: 1311279-07-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique 1,2,4-oxadiazole core and trifluoromethylpyridine moiety, has shown promising potential in various therapeutic applications, particularly as a modulator of protein-protein interactions (PPIs) and enzyme inhibitors. Recent studies have explored its pharmacological properties, synthetic routes, and biological activities, making it a compound of interest for drug discovery and development.

The synthesis of 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea involves a multi-step process, starting with the condensation of 5-(trifluoromethyl)pyridine-2-carboxylic acid with hydroxylamine to form the corresponding hydroxamic acid. Subsequent cyclization with cyanogen bromide yields the 1,2,4-oxadiazole ring, which is then functionalized with a phenylurea group. The synthetic route has been optimized to improve yield and purity, as reported in recent patents and peer-reviewed publications. The compound's structural features, including the electron-withdrawing trifluoromethyl group and the hydrogen-bonding capabilities of the urea moiety, contribute to its high binding affinity and selectivity toward biological targets.

Recent pharmacological studies have demonstrated that 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea exhibits potent inhibitory activity against several kinases and proteases involved in inflammatory and oncogenic pathways. In vitro assays have shown IC50 values in the low micromolar to nanomolar range for targets such as JAK2, EGFR, and MMP-9. Molecular docking and dynamics simulations have further elucidated the binding interactions, highlighting the critical role of the oxadiazole ring in stabilizing the enzyme-inhibitor complex. These findings suggest potential applications in treating cancers, autoimmune diseases, and fibrotic disorders.

In addition to its enzymatic inhibition, this compound has been investigated for its ability to disrupt PPIs, particularly those involving transcription factors and signaling proteins. A 2023 study published in the Journal of Medicinal Chemistry reported that 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea effectively disrupts the interaction between NF-κB and its co-activators, leading to reduced expression of pro-inflammatory cytokines. This mechanism positions the compound as a candidate for developing anti-inflammatory therapeutics with a novel mode of action.

Despite its promising profile, challenges remain in optimizing the pharmacokinetic properties of 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea. Recent preclinical studies have noted limited oral bioavailability and moderate metabolic stability, prompting efforts to design analogs with improved drug-like characteristics. Structural modifications, such as the introduction of solubilizing groups or prodrug strategies, are currently under investigation to enhance its therapeutic potential.

In conclusion, 1-Phenyl-3-[[5-[5-(trifluoromethyl)pyridin-2-yl]-1,2,4-oxadiazol-3-yl]methyl]urea (CAS: 1311279-07-8) represents a versatile scaffold with significant promise in drug discovery. Its dual functionality as an enzyme inhibitor and PPI disruptor, combined with ongoing synthetic and pharmacological optimizations, positions it as a compelling candidate for further development. Future research should focus on in vivo efficacy studies and translational applications to fully realize its therapeutic potential.